Etidronic acid
Cat. No. B1671696
Key on ui cas rn:
2809-21-4
M. Wt: 206.03 g/mol
InChI Key: DBVJJBKOTRCVKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872144B2
Procedure details
Acetic acid (50 g), phosphorous acid (240 gm) and 1,4-dioxane (1000 mL) was taken in a four necked round bottom flask fitted with an addition funnel, mechanical stirrer, condenser and thermometer pocket and allowed to stir at 90-95° C. Phosphorus trichloride (400 gm) was then added to the reaction mixture and allowed to heat at 90-95° C. The reaction mixture was cooled and distilled water (500 ml) was added to it. The reaction mixture was further heated to 90-95° C. It was then cooled and acetonitrile (1000 mL) was added to it. The solution was further cooled to 0-5° C. and stirred for 4-5 hrs. The precipitated solid was filtered, washed with acetonitrile and dried in vacuum oven to give 9 gm of product.
Identifiers
|
REACTION_CXSMILES
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[C:1]([OH:4])(=O)[CH3:2].[P:5]([OH:8])([OH:7])[OH:6].P(Cl)(Cl)Cl>O1CCOCC1>[CH3:2][C:1]([P:5]([OH:8])([OH:7])=[O:6])([P:5]([OH:8])([OH:7])=[O:6])[OH:4]
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Inputs
Step One
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Name
|
|
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Quantity
|
50 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
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Step Two
|
Name
|
|
|
Quantity
|
240 g
|
|
Type
|
reactant
|
|
Smiles
|
P(O)(O)O
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Step Three
|
Name
|
|
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Quantity
|
400 g
|
|
Type
|
reactant
|
|
Smiles
|
P(Cl)(Cl)Cl
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Step Four
|
Name
|
|
|
Quantity
|
1000 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCOCC1
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
92.5 (± 2.5) °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
to stir at 90-95° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
fitted with an addition funnel, mechanical stirrer, condenser
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to heat at 90-95° C
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction mixture was cooled
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilled water (500 ml)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added to it
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction mixture was further heated to 90-95° C
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
It was then cooled
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
acetonitrile (1000 mL) was added to it
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The solution was further cooled to 0-5° C.
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred for 4-5 hrs
|
|
Duration
|
4.5 (± 0.5) h
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The precipitated solid was filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with acetonitrile
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried in vacuum oven
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(O)(P(=O)(O)O)P(=O)(O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 5.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
